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Introduction

Delta-nonalactone is a versatile fragrance ingredient prized for its creamy, coconut-like, and
sweet aroma with subtle milky and coumarin-like undertones.[1][2] As a six-membered ring
lactone, it imparts a naturalistic and rich character to fragrance compositions, distinguishing it
from the more intensely sweet and fruity profile of its five-membered ring counterpart, gamma-
nonalactone.[1] Its stability and balanced olfactory profile make it a valuable component in a
wide array of fragrance applications, from fine fragrances to personal care products.[3][4] This
document provides detailed application notes and experimental protocols for the effective use
of delta-nonalactone in fragrance formulation.

Chemical and Olfactory Profile

Delta-nonalactone’s unique sensory characteristics are a direct result of its chemical structure.
Its creamy and fatty notes provide warmth and body to fragrance accords, while its coumarin-
like facet makes it an excellent substitute for coumarin, which is subject to regulatory
restrictions in some regions.[1][5]

Table 1: Physicochemical Properties of Delta-Nonalactone
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Property Value Reference
Molecular Formula C9H1602 [31[6]
Molecular Weight 156.22 g/mol [3][6]
Appearance Colorless to pale yellow liquid [3]

] Creamy, coconut, sweet, milky,
Odor Profile o [1][2]
coumarin-like

Odor Strength Medium [2]
Volatility Base Note [7]
Vapor Pressure 0.41-0.75 Pa at 20-25°C [11[2]
Flash Point >100 °C (212 °F) [8]
N Soluble in alcohol; insoluble in
Solubility [6]
water
Longevity on Blotter > 24 hours [1][2]

Applications in Fragrance Formulation

Delta-nonalactone is a highly adaptable ingredient used to achieve various olfactory effects.
Its recommended dosage in fragrance concentrates typically ranges from trace amounts up to
5%.[1][5]

Table 2: Applications and Recommended Usage Levels of Delta-Nonalactone
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Recommended Usage

Fragrance Accord Olfactory Contribution .
Level in Concentrate

) Provides a natural, creamy
Tropical/Coconut ) 1-5%
coconut milk character.

Enhances creaminess,
Gourmand/Vanilla creating créme brdlée or milky  0.5-3%

effects.

Acts as a coumarin substitute,

Fougere adding a sweet, hay-like 0.1-2%
warmth.
Floral (e.g., Jasmine, Adds a solar, creamy, and
0.1-1%
Tuberose) warm facet.

Imparts a creamy, smooth
Woody (e.g., Sandalwood) 0.2-2%
character to woody notes.

Experimental Protocols

To effectively incorporate delta-nonalactone into a fragrance formulation, a series of
evaluations are necessary to assess its performance, stability, and sensory impact.

Protocol 1: Sensory Evaluation of Delta-Nonalactone in
a Fragrance Blend

Objective: To determine the olfactory contribution and optimal concentration of delta-
nonalactone in a new fragrance formulation.

Materials:
» Delta-nonalactone solution (e.g., 10% in ethanol)
e Fragrance base

o Ethanol (perfumer's grade)
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Glass beakers and stirring rods

Pipettes

Smelling strips (blotters)

Trained sensory panel (or a group of evaluators)
Procedure:
e Preparation of Samples:

o Prepare a series of dilutions of the fragrance base containing varying concentrations of
delta-nonalactone (e.g., 0.1%, 0.5%, 1%, 2%, 5%).

o Prepare a control sample of the fragrance base without delta-nonalactone.
o Evaluation on Smelling Strips:

o Dip a labeled smelling strip into each sample, ensuring consistent saturation.

o Allow the ethanol to evaporate for a few seconds.

o Present the smelling strips to the sensory panel in a randomized and blind manner.
» Data Collection:

o Panelists should evaluate the samples at different time intervals (top notes: 0-10 min;
heart notes: 10-60 min; base notes: >60 min) to assess the evolution of the fragrance.

o Panelists should rate the intensity of key attributes (e.g., creaminess, coconut, sweetness)
on a structured scale (e.g., 1-9).

o Panelists should also provide descriptive comments on the overall fragrance profile.
e Data Analysis:

o Analyze the quantitative data to determine the concentration at which delta-nonalactone
provides the desired effect without overpowering the other notes.
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o Review the descriptive comments to understand the qualitative impact of delta-
nonalactone on the fragrance.

Protocol 2: Stability Testing of a Fragrance Containing
Delta-Nonalactone in a Cosmetic Base

Objective: To evaluate the physical and chemical stability of a fragrance formulation containing
delta-nonalactone in a specific cosmetic base (e.g., lotion, cream).

Materials:

Fragrance oil containing delta-nonalactone
o Cosmetic base (unfragranced)
e Glass jars with airtight lids
o Oven capable of maintaining 40-45°C
» Refrigerator or cold chamber (-10°C)
e UV light chamber
e pH meter, viscometer
Procedure:
e Sample Preparation:
o Incorporate the fragrance oil into the cosmetic base at the desired concentration.
o Prepare a control sample of the cosmetic base without the fragrance.
o Package the samples in the intended final packaging as well as in inert glass containers.
» Storage Conditions:

o Store samples under the following conditions for a period of at least 3 months:
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» Accelerated conditions: 40-45°C
= Room temperature: 25°C
» Refrigerated: 4°C

» Freeze-thaw cycles: 24 hours at -10°C followed by 24 hours at 25°C (repeat for 3
cycles).

» UV exposure: Place samples in a UV light chamber.

e Evaluation:
o Atregular intervals (e.g., 1, 2, 4, 8, 12 weeks), evaluate the samples for any changes in:

Color: Visual assessment.

Odor: Olfactory assessment by a trained panel.

pH: Using a pH meter.

Viscosity: Using a viscometer.

Phase separation or creaming: Visual inspection.
e Data Analysis:

o Compare the results of the fragranced product to the unfragranced control to determine if
the fragrance is causing any instability.

o Assess if the olfactory profile of the fragrance remains consistent over time and under
different stress conditions.

Protocol 3: Headspace Analysis for Fragrance Release
Profile

Objective: To quantify the release of delta-nonalactone and other volatile components from a
product matrix over time.
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Materials:

Product containing the fragrance with delta-nonalactone

Headspace vials

Gas Chromatograph-Mass Spectrometer (GC-MS) with a headspace autosampler

Inert gas (e.g., helium)

Procedure:

Sample Preparation:
o Place a precise amount of the fragranced product into a headspace vial.

o Seal the vial.

Equilibration:

o Place the vial in the headspace autosampler and allow it to equilibrate at a set
temperature for a specific time to allow the volatile compounds to partition into the
headspace.

Injection and Analysis:
o An aliguot of the headspace gas is automatically injected into the GC-MS.

o The GC separates the volatile compounds, and the MS identifies and quantifies them.

Time-Course Analysis:

o Repeat the analysis at different time points after product application (if applicable) to
determine the evaporation rate of delta-nonalactone and other fragrance components.

Data Analysis:

o Generate a chromatogram showing the concentration of each volatile compound in the
headspace over time.
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o This data provides insights into the substantivity and release profile of delta-nonalactone
in the specific application.

Visualizations
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Caption: Olfactory signaling pathway for odorant perception.
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Caption: Fragrance development workflow incorporating a new ingredient.
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Caption: Relationship between properties and applications of delta-nonalactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application of Delta-Nonalactone in Fragrance
Formulation: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1583773#application-of-delta-nonalactone-in-
fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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